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Introduction

Autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2
(ENPP2), is a secreted enzyme that plays a crucial role in cell proliferation, migration, and
survival.[1][2] It is a lysophospholipase D that catalyzes the hydrolysis of
lysophosphatidylcholine (LPC) to produce the bioactive lipid mediator, lysophosphatidic acid
(LPA).[1][3] The ATX-LPA signaling axis is implicated in a variety of physiological and
pathological processes, including embryonic development, inflammation, fibrosis, and cancer.
[2][4] Consequently, the development of potent and specific ATX inhibitors is a significant area
of interest for therapeutic intervention.

The Amplex Red assay provides a sensitive and robust method for quantifying ATX activity and
evaluating the potency of its inhibitors.[5][6] This fluorescence-based assay is a coupled
enzymatic reaction that indirectly measures the production of choline, a byproduct of LPC
hydrolysis by ATX.[6][7] The choline is oxidized by choline oxidase to produce hydrogen
peroxide (H20:2), which, in the presence of horseradish peroxidase (HRP), reacts with the
Amplex Red reagent (10-acetyl-3,7-dihydroxyphenoxazine) to generate the highly fluorescent
product, resorufin.[7][8] The resulting fluorescence is directly proportional to the ATX activity,
allowing for the quantification of enzyme inhibition.

Autotaxin Signaling Pathway
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Autotaxin is a key enzyme in the production of extracellular LPA.[1] LPA exerts its biological
effects by binding to a family of G protein-coupled receptors (GPCRs), known as LPA receptors
(LPAR1-6).[2][3] Activation of these receptors initiates a cascade of downstream signaling

events that regulate a wide range of cellular responses.
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Figure 1: The Autotaxin-LPA signaling cascade.

Principle of the Amplex Red Assay for Autotaxin
Activity

The Amplex Red assay for autotaxin is a coupled enzymatic assay that results in a fluorescent
signal proportional to the amount of choline produced by ATX activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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